Cas no 2138188-71-1 (N-[5-(trifluoromethyl)azepan-4-yl]cyclopropanecarboxamide)

• Product Name: N-[5-(trifluoromethyl)azepan-4-yl]cyclopropanecarboxamide
• CAS No: 2138188-71-1
• MF: C₁₁H₁₇F₃N₂O
• MW: 250.260693311691
• CID: 6594864
• PubChem ID: 165476696
• Update Time: 2025-10-31

N-[5-(trifluoromethyl)azepan-4-yl]cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• 2138188-71-1
• N-[5-(trifluoromethyl)azepan-4-yl]cyclopropanecarboxamide
• EN300-763076

• Inchi： 1S/C11H17F3N2O/c12-11(13,14)8-3-5-15-6-4-9(8)16-10(17)7-1-2-7/h7-9,15H,1-6H2,(H,16,17)
• InChI Key： SXJAHBAMAAGKKB-UHFFFAOYSA-N
• SMILES： FC(C1CCNCCC1NC(C1CC1)=O)(F)F

Computed Properties

• Exact Mass: 250.12929766g/mol
• Monoisotopic Mass: 250.12929766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 41.1Ų

Additional information on N-[5-(trifluoromethyl)azepan-4-yl]cyclopropanecarboxamide

Comprehensive Overview of N-[5-(trifluoromethyl)azepan-4-yl]cyclopropanecarboxamide (CAS No. 2138188-71-1)

The compound N-[5-(trifluoromethyl)azepan-4-yl]cyclopropanecarboxamide (CAS No. 2138188-71-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a cyclopropanecarboxamide moiety and a trifluoromethyl-substituted azepane ring, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets selectively.

In recent years, the demand for trifluoromethylated compounds has surged, driven by their enhanced metabolic stability and lipophilicity. This trend aligns with the growing focus on drug discovery and precision agriculture, where CAS No. 2138188-71-1 could play a pivotal role. The compound’s azepane core is known for its conformational flexibility, which is crucial for binding to enzymes or receptors. Meanwhile, the cyclopropane ring adds steric constraints that can improve target specificity.

One of the most frequently searched questions in the field is: "What are the synthetic routes for N-[5-(trifluoromethyl)azepan-4-yl]cyclopropanecarboxamide?" While proprietary details may be limited, published literature suggests multi-step protocols involving aza-Michael additions and amide coupling reactions. The trifluoromethyl group is typically introduced via halogen exchange or radical trifluoromethylation, highlighting the compound’s synthetic complexity.

Another hot topic is the environmental impact of fluorinated compounds. Unlike persistent pollutants such as PFAS, CAS No. 2138188-71-1 is designed with biodegradability in mind, addressing concerns about sustainable chemistry. Its potential applications in crop protection also align with the global push for green alternatives to traditional pesticides.

From a pharmacological perspective, the compound’s lipophilic efficiency (LipE) and ligand efficiency metrics are under scrutiny. Early-stage studies indicate that its balanced ADME properties (absorption, distribution, metabolism, excretion) could make it suitable for CNS-targeting therapies, though further validation is needed. The trifluoromethyl-azepane motif is particularly noteworthy for its ability to modulate blood-brain barrier penetration.

In the context of intellectual property, N-[5-(trifluoromethyl)azepan-4-yl]cyclopropanecarboxamide has been referenced in several patents related to kinase inhibitors and G-protein-coupled receptor (GPCR) modulators. This underscores its versatility in addressing unmet medical needs, such as oncology and inflammatory diseases.

For researchers exploring structure-activity relationships (SAR), the compound serves as a valuable case study. The cyclopropane-carboxamide group’s role in hydrogen bonding and the trifluoromethyl group’s electron-withdrawing effects are key factors in optimizing potency. Computational tools like molecular docking are increasingly used to predict its interactions with biological targets.

As the scientific community prioritizes AI-driven drug design, CAS No. 2138188-71-1 exemplifies how hybrid approaches—combining medicinal chemistry with machine learning—can accelerate discovery. Its structural features are often included in cheminformatics databases to train algorithms for de novo molecule generation.

In summary, N-[5-(trifluoromethyl)azepan-4-yl]cyclopropanecarboxamide represents a convergence of innovation in synthetic chemistry, drug development, and sustainability. Its multifaceted applications and alignment with industry trends ensure its relevance in both academic and industrial settings.